Cas no 745828-23-3 ((3beta,5alpha,6beta)-ergost-24(28)-en-3,5,6,19-tetrol 19-monoacetate)

• Product Name: (3beta,5alpha,6beta)-ergost-24(28)-en-3,5,6,19-tetrol 19-monoacetate
• CAS No: 745828-23-3
• MF: C₃₀H₅₀O₅
• MW: 490.715010166168
• CID: 1996466
• PubChem ID: 11386309
• Update Time: 2025-04-21

(3beta,5alpha,6beta)-ergost-24(28)-en-3,5,6,19-tetrol 19-monoacetate Chemical and Physical Properties

Names and Identifiers

• (3beta,5alpha,6beta)-ergost-24(28)-en-3,5,6,19-tetrol 19-monoacetate
• armatinol B
• rel-19-acetoxy-24-methylenecholestan-3beta,5alpha,6beta-triol
• (-)-Armatinol B
• 745828-23-3
• ((3S,5R,6R,8S,9S,10R,13R,14S,17R)-3,5,6-trihydroxy-13-methyl-17-((2R)-6-methyl-5-methylideneheptan-2-yl)-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta(a)phenanthren-10-yl)methyl acetate
• [(3S,5R,6R,8S,9S,10R,13R,14S,17R)-3,5,6-trihydroxy-13-methyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-10-yl]methyl acetate
• CHEMBL463369

• Inchi： 1S/C30H50O5/c1-18(2)19(3)7-8-20(4)24-9-10-25-23-15-27(33)30(34)16-22(32)11-14-29(30,17-35-21(5)31)26(23)12-13-28(24,25)6/h18,20,22-27,32-34H,3,7-17H2,1-2,4-6H3
• InChI Key： LAVASOSSYAPADQ-UHFFFAOYSA-N
• SMILES： CC(C(CCC(C1C2(C(C3C(CC2)C2(C(CC(CC2)O)(O)C(O)C3)COC(=O)C)CC1)C)C)=C)C

Computed Properties

• Exact Mass: 490.36582469Da
• Monoisotopic Mass: 490.36582469Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.201
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives